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Introduction

The ABCA47 protein is a hypothetical enzyme implicated in cellular metabolism, making it a key
target for therapeutic research. To facilitate functional and structural studies, a robust and
scalable protocol for producing high-purity, active recombinant ABC47 is essential. This
document outlines a comprehensive methodology for the expression of N-terminally His-tagged
ABCA47 in Escherichia coli and its subsequent purification using a two-step chromatography
process. The E. coli system is often chosen for its rapid growth, cost-effectiveness, and high-
yield potential for recombinant protein production.[1][2]

Principle

The protocol is designed around the expression of a recombinant ABC47 protein fused with a
polyhistidine tag (His-tag) at its N-terminus. This tag facilitates selective purification from the
cellular lysate using Immobilized Metal Affinity Chromatography (IMAC).[3][4][5][6] The basic
principle involves the insertion of the target gene into an expression vector, which is then
introduced into E. coli host cells.[7] The cells' protein synthesis machinery is then utilized for
the efficient production of the target protein.[7] A subsequent size-exclusion chromatography
(SEC) step is employed to remove remaining impurities and protein aggregates, yielding a
highly pure and homogenous protein preparation.
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Overall Experimental Workflow

The workflow begins with the transformation of an expression vector containing the ABC47
gene into a suitable E. coli strain. Following cell growth and induction of protein expression, the
cells are harvested and lysed. The recombinant ABCA47 is then purified from the clarified lysate
in two sequential chromatography steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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